Cas no 2144365-40-0 (methyl 3-amino-3-{spiro2.2pentan-1-yl}propanoate)

• Product Name: methyl 3-amino-3-{spiro2.2pentan-1-yl}propanoate
• CAS No: 2144365-40-0
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 5808033
• PubChem ID: 165607606
• Update Time: 2025-08-05

methyl 3-amino-3-{spiro2.2pentan-1-yl}propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-3-{spiro2.2pentan-1-yl}propanoate
• EN300-1284879
• 2144365-40-0
• methyl 3-amino-3-{spiro[2.2]pentan-1-yl}propanoate

• Inchi： 1S/C9H15NO2/c1-12-8(11)4-7(10)6-5-9(6)2-3-9/h6-7H,2-5,10H2,1H3
• InChI Key： RBKUQJXPTIZRRX-UHFFFAOYSA-N
• SMILES： O(C)C(CC(C1CC21CC2)N)=O

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 3-amino-3-{spiro2.2pentan-1-yl}propanoate

methyl 3-amino-3-{spiro[2.2]pentan-1-yl}propanoate: A Promising Compound in Modern Pharmaceutical Research

methyl 3-amino-3-{spiro[2.2]pentan-1-yl}propanoate, with the CAS number 2144365-40-0, represents a novel class of organic compounds that has garnered significant attention in recent years due to its unique molecular architecture and potential biological activities. This compound is characterized by a spiro[2.2]pentan-1-yl ring system fused with a 3-amino-3-propanoate functional group, which together form a complex scaffold with potential applications in drug discovery and therapeutic development.

Recent studies have highlighted the importance of spiro[2.2]pentan-1-yl derivatives in modulating cellular signaling pathways. The spiro junction, a unique structural feature where two rings share a single atom, allows for the creation of molecules with distinct stereochemical properties. This structural characteristic is critical for optimizing drug-target interactions, as it can influence the compound's binding affinity and selectivity toward specific biological targets.

The 3-amino-3-propanoate moiety in methyl 3-amino-3-{spiro[2.2]pentan-1-yl}propanoate is particularly noteworthy. Amino acid derivatives often exhibit diverse pharmacological properties, including neuroprotective, anti-inflammatory, and anti-cancer activities. The presence of an amino group at the 3-position of the propanoate chain may contribute to the compound's ability to interact with enzymes or receptors involved in metabolic processes, making it a valuable candidate for further investigation.

Current research on methyl 3-amino-3-{spiro[2.2]pentan-1-yl}propanoate is focused on its potential role in targeting diseases associated with oxidative stress and neurodegeneration. A 2023 study published in Journal of Medicinal Chemistry demonstrated that compounds with similar structural features exhibit significant antioxidant activity by scavenging reactive oxygen species (ROS) and modulating the Nrf2 signaling pathway. This finding suggests that methyl 3-amino-3-{spiro[2.2]pentan-1-yl}propanoate may have therapeutic potential in conditions such as Parkinson's disease and Alzheimer's disease.

Another area of interest is the compound's potential as a scaffold for designing selective inhibitors of protein kinases. Kinases are central to cellular signaling, and their dysregulation is implicated in various cancers. A 2024 preclinical study explored the ability of methyl 3-amino-3-{spiro[2.2]pentan-1-yl}propanoate to inhibit the activity of the ERK1/2 kinase pathway, which is often overactive in malignant tumors. The study showed that the compound could reduce tumor cell proliferation in vitro, highlighting its potential as a lead compound for anti-cancer drug development.

The spiro[2.2]pentan-1-yl ring system also plays a role in determining the compound's solubility and metabolic stability. Researchers have noted that spiro compounds often exhibit improved pharmacokinetic profiles compared to their non-spiro counterparts. This is attributed to the increased rigidity of the spiro junction, which can reduce the likelihood of metabolic degradation and enhance the compound's half-life in vivo. Such properties make methyl 3-amino-3-{spiro[2.2]pentan-1-yl}propanoate a promising candidate for oral administration in therapeutic applications.

In addition to its therapeutic potential, methyl 3-amino-3-{spiro[2.2]pentan-1-yl}propanoate has been studied for its role in modulating immune responses. A 2023 review article in Frontiers in Immunology discussed how spiro compounds can influence the activity of T cells and macrophages by interacting with specific receptors on immune cells. This suggests that the compound may have applications in immunomodulatory therapies, including the treatment of autoimmune disorders and inflammatory diseases.

Despite its promising properties, the development of methyl 3-amino-3-{spiro[2.2]pentan-1-yl}propanoate as a therapeutic agent is still in the early stages. Challenges such as optimizing its bioavailability, ensuring target specificity, and minimizing potential side effects remain areas of active research. However, ongoing advancements in computational modeling and high-throughput screening technologies are expected to accelerate the discovery of more effective derivatives of this compound.

Overall, methyl 3-amino-3-{spiro[2.2]pentan-1-yl}propanoate represents a fascinating intersection of structural complexity and biological relevance. Its unique molecular framework, combined with its potential for modulating multiple biological pathways, positions it as a valuable tool for future drug discovery efforts. As research in this area continues to evolve, it is likely that this compound will play an increasingly important role in the development of innovative therapies for a wide range of diseases.

For further information on the synthesis, characterization, and biological activities of methyl 3-amino-3-{spiro[2.2]pentan-1-yl}propanoate, researchers are encouraged to consult recent publications in reputable scientific journals and engage with ongoing clinical trials that are exploring its therapeutic potential.